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This guide provides a comprehensive comparison of gas transport models and experimental

data for membranes containing Dibenzomethanopentacene (DBMP), a key component in a

class of materials known as Polymers of Intrinsic Microporosity (PIMs). Due to their rigid and

contorted molecular structures, PIMs exhibit high gas permeability, making them promising

candidates for various gas separation applications. This document focuses on the prevalent

Solution-Diffusion model and compares the performance of a representative DBMP-containing

polymer, PIM-1, with an alternative PIM, PIM-EA-TB.

Gas Transport Model: The Solution-Diffusion
Mechanism
The transport of gases through dense, non-porous polymer membranes, such as those made

from PIMs, is most commonly described by the Solution-Diffusion Model. This model breaks

down the permeation process into three distinct steps:

Sorption: Gas molecules at the high-pressure (feed) side of the membrane dissolve into the

polymer matrix.

Diffusion: The dissolved gas molecules move through the polymer matrix down a

concentration gradient.
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Desorption: The gas molecules desorb from the polymer matrix on the low-pressure

(permeate) side.

The overall permeability (P) of a gas through the membrane is therefore a product of its

solubility (S) and diffusivity (D) in the polymer:

P = S x D

This model is fundamental to understanding and predicting the separation performance of

DBMP-containing membranes. The validation of this model for a specific membrane involves

experimentally determining the permeability, diffusivity, and solubility coefficients for various

gases.

Experimental Protocol: The Time-Lag Method
A widely used and robust technique for determining the permeability, diffusivity, and solubility of

gases in polymer membranes is the time-lag method. This method involves a simple yet

precise experimental setup.

Methodology:

Membrane Preparation: A dense, defect-free membrane of the polymer (e.g., a DBMP-based

PIM) is cast from a solution and its thickness is accurately measured. The membrane is then

securely mounted in a permeation cell, dividing it into two chambers: a high-pressure feed

side and a low-pressure permeate side.

System Evacuation: Both the feed and permeate sides of the cell are thoroughly evacuated

to remove any residual gases.

Gas Introduction: At time t=0, the feed side is rapidly pressurized with the test gas to a

constant pressure.

Permeate Pressure Monitoring: The pressure increase on the permeate side is monitored

over time using a sensitive pressure transducer.

Data Analysis:
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Initially, there is a transient period before a steady-state flux is established. The

extrapolation of the steady-state pressure increase back to the time axis yields the time

lag (θ).

The diffusion coefficient (D) can be calculated from the time lag and the membrane

thickness (l) using the following equation: D = l² / 6θ

The permeability coefficient (P) is determined from the steady-state flux of the gas through

the membrane.

The solubility coefficient (S) can then be calculated using the relationship: S = P / D

This procedure is repeated for each gas of interest to fully characterize the membrane's

transport properties.

Performance Comparison: DBMP-based PIM-1 vs.
PIM-EA-TB
To provide a clear comparison, the following tables summarize the gas transport properties of

PIM-1 (a representative DBMP-containing polymer) and PIM-EA-TB, another Polymer of

Intrinsic Microporosity. The data is presented for several common gases.

Table 1: Gas Permeability (in Barrer)*

Gas PIM-1 PIM-EA-TB

O₂ 850 780

N₂ 300 250

CO₂ 4000 3500

CH₄ 1300 1100

*1 Barrer = 10⁻¹⁰ cm³ (STP) cm / (cm² s cmHg)

Table 2: Ideal Selectivity (Ratio of Permeabilities)
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Gas Pair PIM-1 PIM-EA-TB

O₂/N₂ 2.8 3.1

CO₂/CH₄ 3.1 3.2

Visualizing the Validation Process and Experimental
Workflow
To further clarify the concepts discussed, the following diagrams illustrate the logical flow of

model validation and the experimental setup.
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Caption: Logical workflow for validating a gas transport model.
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Experimental Setup
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Caption: Workflow of the time-lag experimental method.

Conclusion
The validation of gas transport models for novel membrane materials like DBMP-based PIMs is

crucial for their development and application in industrial gas separations. The Solution-

Diffusion model provides a robust theoretical framework, while the time-lag method offers a

reliable experimental protocol for determining key transport parameters. The comparative data

presented for PIM-1 and PIM-EA-TB highlight the high permeability characteristic of this class

of polymers. Further research and data collection on a wider range of DBMP-containing

polymers will continue to refine our understanding and predictive capabilities for designing

next-generation gas separation membranes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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